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Technical Specifications & Handling

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Sulforhodamine G

CAS No.: 5873-16-5

Cat. No.: S596859

The table below summarizes the key physical and chemical properties of Sulforhodamine G for your

experimental planning.

Property Specification Source
CAS Number 5873-16-5 [1] [2] [3]
Molecular Formula C2s5H25N2Na07S:2 [2] [4]
Molecular Weight 552.6 g/mol [2] [4]
Reported Solubility in Water  ~5 g/L (approx.) [1]
Other Solubility Data >50 mg/mL (aqueous solutions), 160.7 mg/L @ 25°C (est) [2] [4]
Detection Threshold 0.01 pg/L [1]
Excitation Peak (Aex) 529-532 nm [1] [5] [4]
Emission Peak (Aem) 548-552 nm [1] [2] [4]
Physical Form Dark red powder [1]
Purity Note Commercial samples are often 60% dye content [3] [4]
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Frequently Asked Questions

Q1: The dye doesn't fully dissolve in my aqueous buffer. What should I do? The reported solubility of ~5

g/L provides a practical starting point. If you encounter issues:

¢ Verify Concentration: Ensure your target concentration is at or below 5 mg/mL.

e Check Purity: Be aware that the purity of commercial powder can vary. A product listed as 60% dye
content means you need to use a proportionally larger mass to achieve the same concentration of
active fluorescent compound [3] [4].

e Sonication: Briefly sonicating the solution in a water bath can help dissolve the powder completely.

¢ Solvent: Sulforhodamine G is designed to be water-soluble. The search results indicate it is
insoluble in ethanol [6].

Q2: What are the primary research applications for Sulforhodamine G? This dye is versatile and used in

different fields:

e Hydrological Tracing: It is widely used for mapping underground watercourses, studying flow times,
and measuring river flow due to its strong fluorescence and low detection threshold [1].

¢ Biological Staining: It is used as a fluorescent stain for proteins, helping researchers visualize and
quantify protein content in assays [6].

e Contamination Simulation: It is employed in industrial settings for both dry and wet contamination
simulation studies [1].

Q3: Why might my fluorescence signal be weak or variable? Several factors can affect fluorescence

intensity:

¢ Quenching: Fluorescence can be quenched by oxidizing agents [1]. The dye's emission is also highly
dependent on its local environment; for example, confinement in small porous silica structures can
drastically reduce its quantum vyield [4].

e pH: While not explicitly detailed for Sulforhodamine G, related rhodamine dyes are known to be pH-
sensitive. The protonation state of the amino groups can affect the absorption and emission spectra
[7].

e Adsorption: The dye has a noted medium adsorption characteristic, meaning it can stick to certain
surfaces and vessels, effectively reducing the concentration in solution [1].

¢ Photobleaching: Always store the dye powder in the dark at -20°C and protect solutions from
prolonged light exposure during experiments to prevent degradation [2].

Experimental Workflow: Preparing a Stock Solution
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The following diagram outlines the key steps and considerations for reliably preparing a Sulforhodamine G

stock solution.

(Start: Prepare Sulforhodamine G Stock Solutior)

Weigh powder.
Account for dye content purity (e.g., 60%)

(Add solvent (e.g., water or buffer))

(Vortex mixture to disperse powdea

Sonicate in water bath if needed
for complete dissolution

Confirm concentration < 5 g/L.
Check for undissolved particles

Store aliquots at -20°C protected from light

Click to download full resolution via product page

Troubleshooting Guide
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Problem Possible Cause Suggested Solution
Low Fluorescence Concentration below Confirm solution concentration; check against
Signal detection threshold 0.01 pg/L threshold [1].
Photobleaching Store powder and solutions in the dark at
-20°C [2].
Environmental quenching Check for oxidizing agents; note spectral shifts

in confined spaces [1] [4].

High Background Dye adsorption to equipment  Use compatible labware; note medium
Noise adsorption property [1].
Inconsistent Variable powder purity Use the same supplier/batch; calculate mass
Results based on dye content [3].

Improper storage Ensure cold storage and protect from light to

maintain dye integrity [2].

Key Experimental Considerations

¢ Interference: Be cautious of potential interference from Sulforhodamine B, as their fluorescence
signals can overlap [1].

e Spectral Properties: The excitation and emission maxima can shift slightly (+2 nm) depending on the
solvent and instrument used [4]. Always verify the spectra on your own system.

¢ Safety and Disposal: While specific MSDS details were not fully available in the search results,
general lab safety practices should be followed. One source mentioned that incineration with alkaline
scrubbers is an effective disposal method [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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